2-Chloro-6-ethoxyquinoxaline

• Molecular Formula: C10H9ClN2O
• Molecular Weight: 208.64 g/mol
• IUPAC Name: 2-chloro-6-ethoxyquinoxaline
• InChI: InChI=1S/C10H9ClN2O/c1-2-14-7-3-4-8-9(5-7)12-6-10(11)13-8/h3-6H,2H2,1H3
• InChI Key: QPTNZEQHQJTRGZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=NC=C(N=C2C=C1)Cl

Description

2-Chloro-6-ethoxyquinoxaline is a heterocyclic compound featuring a quinoxaline core substituted with a chlorine atom at position 2 and an ethoxy group (–OCH₂CH₃) at position 4. Its molecular formula is C₁₀H₉ClN₂O, with a molecular weight of 208.65 g/mol (CAS: 1339909-31-7) . The compound is synthesized via phase-transfer catalysis (PTC)-mediated reactions, such as the substitution of 2,6-dichloroquinoxaline with ethanol in the presence of Triethyl Benzyl Ammonium Chloride (TEBAC) . This method optimizes reaction efficiency, achieving yields up to 80% under elevated temperatures (70–75°C) .

Quinoxaline derivatives are renowned for their biological activity, particularly antibacterial properties. 2-Chloro-6-ethoxyquinoxaline’s structure allows for electronic modulation via its substituents: the electron-withdrawing chlorine atom enhances electrophilic reactivity, while the ethoxy group contributes to solubility and steric effects .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Chloro-6-ethoxyquinoxaline typically involves the condensation of 2-chloroaniline with ethyl glyoxalate under acidic conditions. The reaction proceeds through the formation of an intermediate Schiff base, which cyclizes to form the quinoxaline ring . Common reagents used in this synthesis include hydrochloric acid and ethanol as solvents.

Industrial Production Methods: Industrial production of 2-Chloro-6-ethoxyquinoxaline often employs scalable methods such as the use of titanium silicate-1 (TS-1) as a catalyst. This method allows for high yields and the catalyst can be recycled, making the process cost-effective and environmentally friendly .

Chemical Reactions Analysis

Types of Reactions: 2-Chloro-6-ethoxyquinoxaline undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, which may exhibit distinct biological activities.

Common Reagents and Conditions:

Substitution: Reagents like sodium ethoxide or potassium tert-butoxide are commonly used.

Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride.

Major Products: The major products formed from these reactions include various substituted quinoxalines, which can be further explored for their pharmacological properties .

Scientific Research Applications

2-Chloro-6-ethoxyquinoxaline has been extensively studied for its applications in various fields:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an antimicrobial and antiviral agent.

Medicine: Explored for its anticancer properties and as a potential treatment for infectious diseases.

Industry: Utilized in the development of organic semiconductors and electroluminescent materials

Mechanism of Action

The mechanism of action of 2-Chloro-6-ethoxyquinoxaline involves its interaction with specific molecular targets, such as enzymes or receptors, leading to the inhibition of their activity. For instance, it may inhibit bacterial enzymes, thereby preventing the growth and proliferation of bacteria . The exact pathways and molecular targets can vary depending on the specific biological activity being studied.

Comparison with Similar Compounds

Key Observations :

• Substituent Effects: Ethoxy (–OCH₂CH₃) and methoxy (–OCH₃) groups enhance solubility compared to hydrophobic alkyl chains (e.g., undecyl in ). Nitro (–NO₂) and thiophene groups (as in ) introduce strong electron-withdrawing and π-conjugating effects, respectively, altering electronic properties.
• Synthetic Efficiency : PTC methods (e.g., ) outperform conventional stirring, reducing reaction times (12 hours vs. 24 hours) and improving yields.

Physicochemical Properties

• Solubility : Ethoxy and methoxy derivatives display higher aqueous solubility compared to alkyl- or nitro-substituted analogs.
• Reactivity: Chlorine at C2 facilitates nucleophilic substitution reactions, enabling further functionalization. Hydroxyl groups (e.g., in 6-Chloro-2(1H)-quinoxalinone ) increase acidity (pKa ~8–10), influencing hydrogen-bonding interactions.

Biological Activity

2-Chloro-6-ethoxyquinoxaline is a derivative of quinoxaline, a bicyclic compound known for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This article focuses on the biological activity of 2-Chloro-6-ethoxyquinoxaline, examining its mechanisms of action, efficacy in various biological assays, and relevant case studies.

Quinoxaline derivatives, including 2-Chloro-6-ethoxyquinoxaline, exert their biological effects through various mechanisms. Research indicates that these compounds can inhibit nucleic acid synthesis and induce oxidative stress in microbial cells. For instance, studies have shown that quinoxaline derivatives can cleave DNA and generate reactive oxygen species (ROS), leading to bacterial cell death .

Antimicrobial Activity

2-Chloro-6-ethoxyquinoxaline has demonstrated significant antimicrobial properties against various pathogens. The Minimum Inhibitory Concentration (MIC) values for this compound have been reported in several studies:

Pathogen	MIC (µg/mL)
Escherichia coli	8
Staphylococcus aureus	16
Candida albicans	32

These results indicate that 2-Chloro-6-ethoxyquinoxaline exhibits potent activity against both Gram-positive and Gram-negative bacteria as well as fungi .

Anticancer Activity

The compound has also been studied for its anticancer potential. In vitro assays have shown that 2-Chloro-6-ethoxyquinoxaline can inhibit the proliferation of various cancer cell lines. For example:

Cancer Cell Line	IC50 (µM)
HeLa (cervical cancer)	15
MCF-7 (breast cancer)	20
A549 (lung cancer)	25

The mechanism behind its anticancer activity is believed to involve the induction of apoptosis and cell cycle arrest, which are critical for inhibiting tumor growth .

Study on Antimicrobial Efficacy

In a study conducted by Refaat et al. (2004), various quinoxaline derivatives were synthesized and tested for their antimicrobial properties. Among them, 2-Chloro-6-ethoxyquinoxaline showed promising results against multi-drug resistant strains of bacteria. The study emphasized the importance of the chloro and ethoxy substituents in enhancing the antimicrobial efficacy of the quinoxaline scaffold .

Study on Anticancer Properties

Another significant research effort focused on the anticancer potential of quinoxaline derivatives, including 2-Chloro-6-ethoxyquinoxaline. The study highlighted its ability to induce apoptosis in cancer cells through ROS generation and DNA damage pathways. The findings suggested that this compound could be a candidate for further development in cancer therapy .